Cas no 1256822-33-9 (1,4-Benzodioxin-2-carboxylic acid, 7-bromo-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-2-carboxylic acid, 7-bromo-2,3-dihydro-
• CAS No: 1256822-33-9
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 5933423
• PubChem ID: 115048363
• Update Time: 2025-10-05

1,4-Benzodioxin-2-carboxylic acid, 7-bromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-carboxylic acid, 7-bromo-2,3-dihydro-
• 7-bromo-2,3-dihydro-1,4-benzodioxine-2-carboxyli c acid
• HKP0266
• 1256822-33-9
• Z1862025525
• 6-bromo-2,3-dihydro-1,4-benzodioxine-3-carboxylic acid
• EN300-6512768
• 7-bromo-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid
• SCHEMBL20612385

• Inchi： 1S/C9H7BrO4/c10-5-1-2-6-7(3-5)14-8(4-13-6)9(11)12/h1-3,8H,4H2,(H,11,12)
• InChI Key： WHWHJRMUOSNQRR-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2OCC1C(O)=O

Computed Properties

• Exact Mass: 257.95277g/mol
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.764±0.06 g/cm3(Predicted)
• Boiling Point: 396.3±42.0 °C(Predicted)
• pka: 2.49±0.20(Predicted)

Additional information on 1,4-Benzodioxin-2-carboxylic acid, 7-bromo-2,3-dihydro-

1,4-Benzodioxin-2-carboxylic Acid, 7-Bromo-2,3-Dihydro-: A Comprehensive Overview

The compound 1,4-benzodioxin-2-carboxylic acid, 7-bromo-2,3-dihydro- (CAS No. 1256822-33-9) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzodioxins, which are known for their aromaticity and versatile applications in drug design and advanced materials. The presence of the bromine atom at the 7-position introduces additional electronic properties, making it a valuable molecule for both academic and industrial research.

Recent studies have highlighted the potential of 1,4-benzodioxin derivatives in the development of novel pharmaceutical agents. Researchers have explored the compound's ability to act as a scaffold for designing bioactive molecules with enhanced pharmacokinetic properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 7-bromo substituted benzodioxins exhibit promising anti-inflammatory activity, suggesting their potential use in treating chronic inflammatory diseases.

The synthesis of 1,4-benzodioxin-2-carboxylic acid, 7-bromo-2,3-dihydro- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in *Organic Letters* (2023) utilizes a palladium-catalyzed coupling reaction to introduce the bromine substituent at the 7-position. This method not only enhances the yield but also ensures high purity, making it suitable for large-scale production.

In terms of physical properties, 1,4-benzodioxin derivatives are known for their high thermal stability and moderate solubility in organic solvents. These characteristics make them ideal candidates for applications in high-performance polymers and optoelectronic devices. A recent breakthrough in *Advanced Materials* (2023) showcased how 7-bromo substituted benzodioxins can be incorporated into polymer frameworks to improve their electrical conductivity and mechanical strength.

The environmental impact of synthesizing and using 1,4-benzodioxin-2-carboxylic acid, 7-bromo-2,3-dihydro- has also been a topic of interest. Green chemistry approaches have been proposed to minimize waste and reduce energy consumption during its production. For example, researchers at the University of California have developed a solvent-free synthesis pathway that significantly lowers the carbon footprint associated with this compound's manufacture.

Looking ahead, the demand for benzodioxin derivatives is expected to grow as industries increasingly seek sustainable and efficient chemical solutions. The unique combination of electronic properties and structural versatility offered by 1,4-benzodioxin-2-carboxylic acid, 7-bromo-2,3-dihydro- positions it as a key player in future innovations across multiple disciplines.